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Compound of Interest

Compound Name: Hexanitrobenzene

Cat. No.: B172732 Get Quote

IMMEDIATE ACTION REQUIRED: Hexanitrobenzene is a highly unstable and potent

explosive. Do not attempt to dispose of or neutralize this compound in a laboratory setting

unless you are a certified explosives handler with appropriate facilities. The information

provided below is for the safe preparation of hexanitrobenzene for collection by a licensed

hazardous waste disposal service.

Hexanitrobenzene (HNB) is a high-density organic explosive known for its extreme instability.

It is sensitive to light and can decompose in the presence of moisture.[1][2][3] Due to its

hazardous nature, the proper disposal of hexanitrobenzene is critical to ensure the safety of

laboratory personnel and the surrounding environment. This document outlines the essential

safety information and logistical plan for the proper disposal of hexanitrobenzene from a

research or laboratory setting.

Key Hazard Information
A summary of the critical hazards associated with hexanitrobenzene is presented in the table

below. This information underscores the necessity of handling this compound with extreme

caution and relying on professional disposal services.
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Hazard Classification Description Mitigation Measures

Explosive
High-density explosive with a

high detonation velocity.[2][3]

Handle with extreme care,

avoid shock, friction, and heat.

Do not handle if the container

is compromised.

Instability
Decomposes in moist air and

is sensitive to light.[1][2][3]

Store in a cool, dry, dark, and

well-ventilated area. Inspect for

signs of degradation without

touching the container.

Reactivity
Highly reactive with various

substances.

Store away from incompatible

materials. Consult the Safety

Data Sheet (SDS) for a full list

of incompatibilities.

Protocol for Preparing Hexanitrobenzene for
Disposal
The following protocol details the necessary steps to safely prepare hexanitrobenzene waste

for collection by a certified hazardous waste disposal company. This procedure is designed to

minimize handling and ensure regulatory compliance.

Personnel and Environmental Protection:

Do Not Work Alone: Never handle hexanitrobenzene or its waste containers when alone.

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-resistant

gloves, and safety glasses with side shields. For any potential for dust or aerosol generation,

a face shield and appropriate respiratory protection are required.

Designated Area: Conduct all preparation activities in a designated and clearly marked area,

preferably within a chemical fume hood.

Waste Identification and Segregation:
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Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:

Hexanitrobenzene, Reactive, Explosive." Include the date of initial waste accumulation.

Segregation: Store the hexanitrobenzene waste container separately from all other

chemical waste streams. Pay particular attention to segregation from incompatible materials

such as acids, bases, and reducing agents.

Container Management:

Container Integrity: Use a robust, leak-proof container that is compatible with

hexanitrobenzene. If the original container is compromised (e.g., cracked, bulging, or has

crystalline deposits around the lid), do not handle it. Immediately contact your institution's

Environmental Health and Safety (EHS) office or a bomb disposal unit.

Secure Closure: Keep the waste container tightly closed at all times, except when adding

waste.

Disposal Request and Collection:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the collection of the hexanitrobenzene waste. Inform them of the nature of the

waste so they can engage a specialized hazardous waste disposal company.

Provide Information: Be prepared to provide the EHS office with all relevant information,

including the quantity of waste, container type, and a copy of the Safety Data Sheet (SDS).

Follow Instructions: Adhere strictly to the instructions provided by the EHS office and the

hazardous waste disposal company regarding storage and preparation for pickup.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of hexanitrobenzene.
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Hexanitrobenzene Waste Generated
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Hexanitrobenzene Disposal Workflow
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of hexanitrobenzene, mitigating the significant risks associated

with this highly energetic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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